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The table below summarizes the incidence and characteristics of fatigue associated with Pictilisib across key

clinical studies.

. . . Pictilisib Fatigue .
Trial Identifier / Patient L . Notes on Severity &
. Combination Incidence (All
Study Focus Population Management
| Dose Grades)
Phase | FIH Advanced Pictilisib Very common Most events were Grade 1 or
(NCT00876109) Solid Tumors monotherapy [2] 2; a DLT of fatigue was
[1][2] (N=60) (15-450 mg) reported in the FERGI trial,
contributing to dose
limitations [1] [3].
FERGI ER+ Al- Pictilisib (340 61% of Fatigue was a notable reason
(NCT01437566) Resistant mg) + patients in the for dose
[1] [3] Advanced Fulvestrant combo arm reduction/discontinuation,
Breast experienced limiting Pictilisib efficacy [1]
Cancer (N=89 Grade 3 or [3].
in Part 1) worse AEs [3]
PEGGY HR+/HER2- Pictilisib + Common Listed among common
(NCT01740336) Advanced Paclitaxel (=20% of adverse events, alongside
[1] Breast patients) [1] asthenia, nausea, and
Cancer stomatitis [1].
(N=91)

© 2026 Smolecule. All rights reserved.

Tech Support


https://www.smolecule.com/products/s548377?utm_src=pdf-body
https://www.smolecule.com/products/s548377?utm_src=pdf-interest
https://www.smolecule.com/products/s548377?utm_src=pdf-body
https://www.sciencedirect.com/topics/medicine-and-dentistry/pictilisib
https://pmc.ncbi.nlm.nih.gov/articles/PMC4287394/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4287394/
https://www.sciencedirect.com/topics/medicine-and-dentistry/pictilisib
https://pmc.ncbi.nlm.nih.gov/articles/PMC5524539/
https://www.sciencedirect.com/topics/medicine-and-dentistry/pictilisib
https://pmc.ncbi.nlm.nih.gov/articles/PMC5524539/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5524539/
https://www.sciencedirect.com/topics/medicine-and-dentistry/pictilisib
https://pmc.ncbi.nlm.nih.gov/articles/PMC5524539/
https://www.sciencedirect.com/topics/medicine-and-dentistry/pictilisib
https://www.sciencedirect.com/topics/medicine-and-dentistry/pictilisib
https://www.sciencedirect.com/topics/medicine-and-dentistry/pictilisib
https://www.smolecule.com/products/s548377?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

Trial Identifier / Patient
Study Focus Population

Phase | Combo Advanced
with Erlotinib Solid Tumors
(NCT00975182) (N=57)

[4]

Pictilisib
Combination
| Dose

Pictilisib +
Erlotinib

Fatigue
Incidence (All
Grades)

All patients
experienced at
least one AE

[4]

Notes on Severity &
Management

66.7% of patients
experienced Grade =3 AEs;
fatigue was a common part of
the toxicity profile [4].

Troubleshooting & Management Guide for Fatigue

The following strategies are synthesized from general PI3K inhibitor management principles and Pictilisib

trial observations [5].

e Dose Modification: For Grade 3 or higher fatigue, clinical protocols often require treatment

interruption until recovery to Grade <1, followed by dose reduction [5]. This was a critical factor in

the FERGI trial [3].
¢ Proactive Supportive Care:

o Fatigue Assessment: Implement standardized tools like the Piper Fatigue Scale-Revised

(PFS-R) for objective monitoring [6].
o Sleep & Psychological Health: Assess sleep quality (e.g., using the Pittsburgh Sleep

Quality Index - PSQI) and screen for anxiety/depression, as these significantly contribute to

fatigue severity [5] [6].

o Nutritional Support: Consult a dietician to ensure adequate caloric and protein intake,
managing carbohydrate intake to counter PI3K inhibitor-related hyperglycemia which can

exacerbate fatigue [5].

o Energy Conservation: Educate patients on pacing activities and prioritizing tasks [5].

Experimental Protocol: Monitoring Fatigue in Clinical

Studies

This protocol provides a framework for systematically assessing and documenting fatigue in a trial setting.

1. Objective: To evaluate the incidence, severity, and impact of treatment-related fatigue in subjects

receiving Pictilisib. 2. Baseline Assessment: - Pre-treatment Screening: Obtain a thorough medical
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history, including pre-existing conditions that may cause fatigue [5]. - Patient-Reported Outcomes (PROs):
Administer validated scales before cycle 1: - Piper Fatigue Scale-Revised (PFS-R): Captures multiple
fatigue dimensions [6]. - Hospital Anxiety and Depression Scale (HADS): Screens for contributing
psychological factors [6]. - Pittsburgh Sleep Quality Index (PSQI): Assesses sleep quality [6]. 3. On-
Treatment Monitoring: - Clinical Visits (Weekly in first cycle, then each cycle): Inquire about fatigue
using CTCAE grading. - PRO Administration: Re-admin PFS-R at the end of cycles 1, 2, and 4, then every
subsequent even-numbered cycle. - Laboratory Tests: Monitor for contributing factors like hyperglycemia
(fasting glucose weekly for two weeks, then monthly) [5]. 4. Data Analysis & Documentation: -
Correlation Analysis: Statistically correlate fatigue scores with Pictilisib dose intensity, treatment duration,
and other common AEs (e.g., rash, diarrhea). - Reporting: Clearly document the relationship of fatigue to

Pictilisib and any actions taken (dose modifications, supportive care).

Mechanism of Pictilisib-Induced Fatigue

The following diagram illustrates the hypothesized pathways through which Pictilisib inhibition of PI3K

leads to fatigue.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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